Cas no 2034455-19-9 (ethyl 3-methyl-5-{2-oxa-5-azabicyclo[2.2.1]heptane-5-sulfonyl}-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-methyl-5-{2-oxa-5-azabicyclo[2.2.1]heptane-5-sulfonyl}-1-benzofuran-2-carboxylate
• CAS No: 2034455-19-9
• MF: C₁₇H₁₉NO₆S
• MW: 365.40086388588
• CID: 5335464
• Update Time: 2025-06-10

ethyl 3-methyl-5-{2-oxa-5-azabicyclo[2.2.1]heptane-5-sulfonyl}-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)-3-methylbenzofuran-2-carboxylate
• ethyl 3-methyl-5-(2-oxa-5-azabicyclo[2.2.1]heptan-5-ylsulfonyl)-1-benzofuran-2-carboxylate
• ethyl 3-methyl-5-{2-oxa-5-azabicyclo[2.2.1]heptane-5-sulfonyl}-1-benzofuran-2-carboxylate

• Inchi： 1S/C17H19NO6S/c1-3-22-17(19)16-10(2)14-7-13(4-5-15(14)24-16)25(20,21)18-8-12-6-11(18)9-23-12/h4-5,7,11-12H,3,6,8-9H2,1-2H3
• InChI Key： JSUHKUKWPWQCPI-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C(C)=C(C(=O)OCC)O2)C=1)(N1CC2CC1CO2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 632
• XLogP3: 2.3
• Topological Polar Surface Area: 94.4

Additional information on ethyl 3-methyl-5-{2-oxa-5-azabicyclo[2.2.1]heptane-5-sulfonyl}-1-benzofuran-2-carboxylate

Research Brief on Ethyl 3-methyl-5-{2-oxa-5-azabicyclo[2.2.1]heptane-5-sulfonyl}-1-benzofuran-2-carboxylate (CAS: 2034455-19-9)

Ethyl 3-methyl-5-{2-oxa-5-azabicyclo[2.2.1]heptane-5-sulfonyl}-1-benzofuran-2-carboxylate (CAS: 2034455-19-9) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound features a unique structural motif combining a benzofuran core with a 2-oxa-5-azabicyclo[2.2.1]heptane sulfonyl group, which suggests potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation.

The synthesis of ethyl 3-methyl-5-{2-oxa-5-azabicyclo[2.2.1]heptane-5-sulfonyl}-1-benzofuran-2-carboxylate involves a multi-step process, including the construction of the benzofuran scaffold followed by sulfonylation with the bicyclic amine moiety. Researchers have optimized the reaction conditions to achieve high yields and purity, which is critical for subsequent biological evaluations. The compound's stability under physiological conditions and its solubility profile have also been characterized, providing insights into its potential as a drug-like molecule.

Preliminary biological studies have explored the compound's interactions with various molecular targets, including enzymes and receptors implicated in disease pathways. In vitro assays have demonstrated moderate inhibitory activity against certain kinases and proteases, suggesting its potential as a lead compound for the development of kinase or protease inhibitors. Additionally, its unique structural features may offer selectivity advantages over existing inhibitors, reducing off-target effects and improving therapeutic outcomes.

Further investigations into the pharmacokinetic and pharmacodynamic properties of ethyl 3-methyl-5-{2-oxa-5-azabicyclo[2.2.1]heptane-5-sulfonyl}-1-benzofuran-2-carboxylate are underway. Early results indicate favorable absorption and distribution profiles, although metabolic stability and clearance rates require further optimization. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of derivatives with enhanced potency and bioavailability.

In conclusion, ethyl 3-methyl-5-{2-oxa-5-azabicyclo[2.2.1]heptane-5-sulfonyl}-1-benzofuran-2-carboxylate represents a promising scaffold for medicinal chemistry applications. Its unique structural features and preliminary biological activities warrant further exploration, particularly in the context of targeted therapy development. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its efficacy in relevant disease models.